Cas no 3753-59-1 (Cyclopentyl(phenyl)acetonitrile)

• Product Name: Cyclopentyl(phenyl)acetonitrile
• CAS No: 3753-59-1
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• MDL: MFCD09063094
• CID: 2856219
• PubChem ID: 15179476
• Update Time: 2024-11-06

Cyclopentyl(phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentyl-2-phenylacetonitrile
• 2-cyclopentyl-2-phenyl-ethanenitrile
• cyclopentyl(phenyl)acetonitrile
• MFCD09063094
• Benzeneacetonitrile, α-cyclopentyl-
• a-CYCLOPENTYL PHENYLACETO NITRILE
• STK665352
• SCHEMBL961019
• Benzeneacetonitrile, .alpha.-cyclopentyl-
• AKOS003393058
• ALBB-024349
• CS-0316053
• LS-07925
• G73072
• AO-080/43441536
• benzeneacetonitrile, alpha-cyclopentyl-
• 3753-59-1
• AKOS017259225
• Cyclopentyl(phenyl)acetonitrile

• MDL： MFCD09063094
• Inchi： 1S/C13H15N/c14-10-13(12-8-4-5-9-12)11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-9H2
• InChI Key： GLLGDXIKHKJEBV-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC=CC=1)C1CCCC1

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Melting Point: 50 °C
• Boiling Point: 153-160 °C(Press: 2 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives